6-methoxy-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one

• IUPAC Name: 6-methoxy-4H-pyrazolo[1,5-a]pyrimidin-5-one
• InChI: InChI=1S/C7H7N3O2/c1-12-5-4-10-6(2-3-8-10)9-7(5)11/h2-4H,1H3,(H,9,11)
• InChI Key: JZQGEEPFMDDWPK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN2C(=CC=N2)NC1=O
• Molecular Formula: C7H7N3O2
• Molecular Weight: 165.15 g/mol

Description

The compound 6-methoxy-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one is a heterocyclic organic compound. It belongs to the family of pyrazolo[1,5-a]pyrimidines (PPs), which have been identified as strategic compounds for optical applications. These compounds have gained significant attention in scientific research due to their tunable photophysical properties.

Synthesis Analysis

Pyrazolo[1,5-a]pyrimidines (PPs) have a simpler and greener synthetic methodology as compared to other compounds. The main synthesis route of pyrazolo[1,5-a]pyrimidines allows versatile structural modifications at positions 2, 3, 5, 6, and 7 via the cyclocondensation reaction of 1,3-biselectrophilic compounds with NH-3-aminopyrazoles.

Molecular Structure Analysis

The pyrazolo[1,5-a]pyrimidine structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. The electronic structure analysis based on DFT and TD-DFT calculations revealed that electron-donating groups (EDGs) at position 7 on the fused ring favor large absorption/emission intensities.

Chemical Reactions Analysis

The PPs bearing simple aryl groups such as 4a (4-Py), 4b (2,4-Cl 2 Ph), 4d (Ph) and 4e (4-MeOPh), allow good solid-state emission intensities. The dipole moment changes (Δμ) in those compounds were calculated to be 10.3, 12.8 and 19.0 D.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazolo[1,5-a]pyrimidines can be tuned for various applications. For instance, their photophysical properties can be adjusted by modifying the electron-donating groups (EDGs) at position 7 on the fused ring.

Mechanism of Action

While specific information on the mechanism of action of 6-methoxy-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one was not found, it’s worth noting that compounds from the same family have shown significant inhibitory activity.

Future Directions

The pyrazolo[1,5-a]pyrimidine derivatives possess a high impact in medicinal chemistry and have attracted a great deal of attention in material science recently due to their significant photophysical properties. This suggests that these compounds could lead to new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core.